6-bromonaphthalene-2-sulfonic Acid Methylamide

• Molecular Formula: C11H10BrNO2S
• Molecular Weight: 300.17 g/mol
• IUPAC Name: 6-bromo-N-methylnaphthalene-2-sulfonamide
• InChI: InChI=1S/C11H10BrNO2S/c1-13-16(14,15)11-5-3-8-6-10(12)4-2-9(8)7-11/h2-7,13H,1H3
• InChI Key: HGNDCBTYSBLRII-UHFFFAOYSA-N
• Canonical SMILES: CNS(=O)(=O)C1=CC2=C(C=C1)C=C(C=C2)Br

Description

6-bromonaphthalene-2-sulfonic Acid Methylamide is a useful research compound. Its molecular formula is C11H10BrNO2S and its molecular weight is 300.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-Bromonaphthalene-2-sulfonyl chloride (576 mg) was added portionwise to 40% methylamine solution (5 ml, WAKO), added with 3.6 N aqueous potassium hydroxide (5 ml), stirred at room temperature, then heated to 60° C. and further stirred for 3 hours. The reaction mixture was cooled to room temperature, then added with 2 N hydrochloric acid (15 ml) and extracted with ethyl acetate. The organic layer was washed successively with saturated aqueous sodium hydrogencarbonate and saturated brine and dried, and then the solvent was evaporated under reduced pressure. The residue was purified by flash column chromatography (hexane:ethyl acetate=5:1) to obtain the title compound (Intermediate 30, 484 mg).